Cas no 88062-27-5 (Phenol, 2-chloro-3-methyl-4-nitro-)
88062-27-5 structure
Product Name:Phenol, 2-chloro-3-methyl-4-nitro-
CAS No:88062-27-5
MF:C7H6ClNO3
MW:187.580440998077
CID:646832
PubChem ID:13147355
Update Time:2025-04-19
Phenol, 2-chloro-3-methyl-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-chloro-3-methyl-4-nitro-
- 2-chloro-3-methyl-4-nitrophenol
- 88062-27-5
- DTXSID00521947
- WXOVTRMDBPPTFA-UHFFFAOYSA-N
- SCHEMBL7334737
-
- Inchi: 1S/C7H6ClNO3/c1-4-5(9(11)12)2-3-6(10)7(4)8/h2-3,10H,1H3
- InChI Key: WXOVTRMDBPPTFA-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1C)[N+](=O)[O-])O
Computed Properties
- Exact Mass: 187.0036207g/mol
- Monoisotopic Mass: 187.0036207g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 66Ų
Phenol, 2-chloro-3-methyl-4-nitro- Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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